5-Methylthiophene-2-sulfonyl fluoride

Hydrolysis kinetics Sulfonyl fluoride stability Structure-reactivity relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H5FO2S2
Molecular Weight 180.2 g/mol
Cat. No. B15270059
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Technical Parameters


Basic Identity
Product Name5-Methylthiophene-2-sulfonyl fluoride
Molecular FormulaC5H5FO2S2
Molecular Weight180.2 g/mol
Structural Identifiers
SMILESCC1=CC=C(S1)S(=O)(=O)F
InChIInChI=1S/C5H5FO2S2/c1-4-2-3-5(9-4)10(6,7)8/h2-3H,1H3
InChIKeyYEMJXJSINXUEMF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Methylthiophene-2-sulfonyl Fluoride – A Tunable Heteroaryl Sulfonyl Fluoride for SuFEx Click Chemistry and Covalent Probe Design


5-Methylthiophene-2-sulfonyl fluoride (CAS 1934686-00-6) is a heteroaryl sulfonyl fluoride featuring a thiophene ring substituted with an electron-donating methyl group at the 5-position and a sulfonyl fluoride (–SO₂F) warhead at the 2-position . It belongs to the class of sulfur(VI) fluoride exchange (SuFEx) click chemistry hubs, which are prized for their exceptional stability under physiological conditions combined with tunable reactivity toward oxygen, nitrogen, and carbon nucleophiles [1]. The compound is commercially available at ≥95% purity and is employed as a covalent probe warhead, a SuFEx linker, and a synthetic intermediate in medicinal chemistry and chemical biology .

Click Chemistry Hub
SuFEx click chemistry warhead for covalent probe design and linker synthesis.
Tunable Reactivity
5‑methyl substituent provides intermediate electrophilicity for balanced aqueous stability.
Research‑Grade Purity
Consistent ≥95% purity supports reproducible conjugation and screening workflows.
Synthetic Intermediate
Building block for sulfonamide/sulfonate libraries via mild SuFEx coupling conditions.

Why 5-Methylthiophene-2-sulfonyl Fluoride Cannot Be Replaced by Unsubstituted, 5-Chloro, or 5-Nitro Analogues


Substitution at the thiophene 5-position exerts a pronounced electronic effect on sulfonyl fluoride hydrolysis and SuFEx reactivity. Kinetic studies demonstrate that the 5-methyl derivative occupies a distinct intermediate reactivity window: it hydrolyzes 3.5-fold faster than the unsubstituted parent but 17-fold slower than the 5-nitro analogue [1]. This moderate activation is critical for applications requiring a balance between sufficient electrophilicity for protein labeling and adequate aqueous stability to avoid off-target hydrolysis. Simply interchanging with the unsubstituted, 5-chloro, or 5-nitro congener would shift the reactivity profile into a suboptimal range for a given biological or synthetic context, potentially compromising labeling efficiency or specificity [1][2].

Target
Potential Substitute
Risk
5‑Methylthiophene‑2‑sulfonyl fluoride
Unsubstituted or 5‑chloro analogue
Lower electrophilicity may reduce labeling efficiency; direct substitution may shift kinetic profile.
5‑Methylthiophene‑2‑sulfonyl fluoride
5‑Nitro analogue
Much higher hydrolysis rate risks off-target conjugation and rapid aqueous degradation.

Quantitative Differentiation Evidence for 5-Methylthiophene-2-sulfonyl Fluoride vs. Thiophene-2-sulfonyl Fluoride Analogues


Neutral Hydrolysis Rate: 5-Methyl Confers Moderate Activation Between Unsubstituted and 5-Nitro Derivatives

The neutral hydrolysis rate constant (kobs) of 5-methylthiophene-2-sulfonyl fluoride was measured at 6.17 × 10⁻⁷ s⁻¹ in water at 25 °C, positioning it between the unsubstituted parent (1.75 × 10⁻⁷ s⁻¹) and the highly activated 5-nitro analogue (1.05 × 10⁻⁵ s⁻¹) [1]. This corresponds to a 3.5-fold enhancement over the unsubstituted compound and a 17-fold reduction relative to the 5-nitro derivative. The methyl group's electron-donating effect activates the sulfonyl center for nucleophilic attack but avoids the excessive lability observed with strong electron-withdrawing substituents [1].

Neutral hydrolysis rate
Head-to-head
kobs = 6.17 × 10⁻⁷ s⁻¹
3.5× vs unsubstituted; 17× slower vs 5‑nitro
Reported intermediate reactivity window for aqueous stability.
Water, 25 °C, neutral pH
Hydrolysis kinetics Sulfonyl fluoride stability Structure-reactivity relationship

Fluoride vs. Chloride Leaving Group Reactivity: 5-Methyl Minimizes the kCl/kF Ratio

The ratio of hydrolysis rate constants for sulfonyl chloride versus sulfonyl fluoride (kCl/kF) provides a measure of the relative reactivity of the two halides. For 5-methylthiophene-2-sulfonyl derivatives, kCl/kF = 2.05, the lowest value among the series (unsubstituted: 2.72; 5-nitro: 29; 5-chloro: 362) [1]. A low kCl/kF ratio indicates that the sulfonyl fluoride is nearly as reactive as its chloride counterpart, making the fluoride a more attractive SuFEx handle due to its superior stability and chemoselectivity without sacrificing reactivity [1][2].

Sulfonyl halide reactivity ratio
Head-to-head
kCl/kF = 2.05
Lowest in series (unsubst. 2.72; 5‑nitro 29; 5‑chloro 362)
Fluoride reactivity approaches chloride, supporting a stable SuFEx handle.
Water, 25 °C
Leaving group ability SuFEx kinetics Sulfonyl halide reactivity

Physical Property Advantage: Lower Boiling Point Facilitates Purification by Distillation

5-Methylthiophene-2-sulfonyl fluoride exhibits a boiling point of 44 °C at 0.1 mmHg, which is substantially lower than that of the unsubstituted thiophene-2-sulfonyl fluoride (94–96 °C at atmospheric pressure) [1][2]. While the pressure conditions differ, the significant reduction in boiling point under vacuum suggests easier purification by short-path distillation, an important practical consideration for procurement and scale-up.

Boiling point
Method context
~44 °C at 0.1 mmHg
Approx. 50 °C lower than unsubstituted analogue
May facilitate purification by vacuum distillation.
Different pressure conditions; verify for scale‑up
Boiling point Purification Physical property

Commercial Availability at Consistent Research-Grade Purity

5-Methylthiophene-2-sulfonyl fluoride is commercially available with a minimum purity specification of 95% from multiple suppliers, ensuring batch-to-batch consistency for research applications . This purity level is standard for heteroaryl sulfonyl fluorides used in SuFEx chemistry, but the compound's stability under recommended storage conditions (cool, dry environment) supports long-term procurement planning .

Purity specification
Data to verify
≥95%
Reported consistent research-grade quality.
Supplier specification; review lot‑specific data
Purity Procurement Quality control

Optimal Application Scenarios for 5-Methylthiophene-2-sulfonyl Fluoride Based on Quantitative Evidence


Activity-Based Protein Profiling (ABPP) with Controlled Reactivity

The intermediate hydrolysis rate (6.17 × 10⁻⁷ s⁻¹) provides an optimal balance for ABPP workflows: sufficiently stable in aqueous buffer to minimize background labeling, yet adequately electrophilic to engage catalytic serine, threonine, or lysine residues in enzyme active sites. Compared to the unsubstituted analogue, the 3.5-fold higher reactivity improves labeling efficiency without the excessive hydrolysis of the 5-nitro derivative [1].

SuFEx Fragment Library Synthesis

The low kCl/kF ratio of 2.05 indicates that the sulfonyl fluoride warhead is nearly as reactive as the corresponding sulfonyl chloride, enabling efficient SuFEx coupling with amine- or alcohol-bearing fragments under mild conditions (e.g., Ca(NTf₂)₂ catalysis). This makes 5-methylthiophene-2-sulfonyl fluoride a superior building block for diversity-oriented synthesis of sulfonamide and sulfonate libraries [1][2].

Covalent Inhibitor Design Targeting Serine Hydrolases

The electron-donating 5-methyl group moderately activates the sulfonyl fluoride for nucleophilic attack while maintaining the chemoselectivity characteristic of the SO₂F warhead. This positions the compound as a privileged scaffold for designing irreversible inhibitors of serine hydrolases (e.g., lipases, esterases, proteases) where both potency and selectivity are required [1][2].

Large-Scale Synthesis and Procurement

The low boiling point (44 °C at 0.1 mmHg) facilitates purification by vacuum distillation, a significant practical advantage for procurement of multi-gram quantities. Combined with consistent ≥95% commercial purity and long-term storage stability, the compound is well-suited for inventory stocking in medicinal chemistry and chemical biology laboratories [1].

Application
Selection Property
Validation Focus
Activity‑based protein profiling
Intermediate hydrolysis rate (electron‑donating methyl)
Aqueous stability and labeling efficiency review
SuFEx fragment library synthesis
Near‑chloride reactivity without stability penalty
Mild SuFEx coupling efficiency
Serine hydrolase covalent inhibitor design
Chemoselective SO₂F warhead with methyl activation
Inhibition potency and selectivity assay context
Multi‑gram synthesis and procurement
Distillation‑friendly boiling point
Purification scalability and batch consistency review
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